7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine

• IUPAC Name: 7-methyl-2-naphthalen-2-ylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C18H14N2/c1-13-8-9-20-12-17(19-18(20)10-13)16-7-6-14-4-2-3-5-15(14)11-16/h2-12H,1H3
• InChI Key: YQUYMONHRNVRKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C18H14N2
• DSSTOX Substance ID: DTXSID501231568
• Molecular Weight: 258.3 g/mol
• CAS RN: 240135-98-2

Description

7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine (MNIP) is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family. It is a synthetic compound that has been extensively studied for its potential use in scientific research. MNIP has been found to have various biochemical and physiological effects, making it a promising compound for future research.

Scientific Research Applications

Fluorescent Properties in Organic Compounds

7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine has been studied for its role in the field of fluorescent organic compounds. Research by Tomoda et al. (1999) explored various derivatives of imidazo[1,2-a]pyridine, including 7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine, focusing on their fluorescent properties. These compounds have shown potential for stable solid compounds with minimal impact on fluorescent properties, indicating their use in various applications that require fluorescence (Tomoda et al., 1999).

Potential in Breast Cancer Chemotherapy

In the context of cancer research, specifically breast cancer chemotherapy, Almeida et al. (2018) discussed the synthesis and application of a novel series of selenylated imidazo[1,2-a]pyridines. Although the specific compound 7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine was not directly referenced, the study highlights the broader potential of imidazo[1,2-a]pyridine derivatives in inhibiting cell proliferation and inducing apoptosis in breast cancer cells (Almeida et al., 2018).

Synthesis and Structural Studies

Further research includes studies on the synthesis of imidazo[1,2-a]pyridines and their structural properties. For example, Wamhoff and Lamers (1993) delved into the synthesis of various imidazo[1,2-a]pyridine structures, contributing to the understanding of their chemical properties and potential applications in pharmaceuticals and other fields (Wamhoff & Lamers, 1993).

Chemotherapeutic Properties and DNA Interaction

Other studies, like the one conducted by Lifshits et al. (2015), have explored the role of imidazo[1,2-a]pyridine in chemotherapeutic applications and its interactions with DNA. This research can provide insights into the potential use of 7-methyl-2-(2-naphthyl)imidazo[1,2-a]pyridine in similar contexts (Lifshits et al., 2015).